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Compound of Interest

Compound Name: (Rac)-AZD 6482

Cat. No.: B560039 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing (Rac)-AZD6482, a potent

and selective inhibitor of phosphoinositide 3-kinase β (PI3Kβ), in cell-based assays. The

following sections detail its mechanism of action, recommended working concentrations, and

step-by-step protocols for key experimental applications.

Mechanism of Action
(Rac)-AZD6482 is the racemic mixture of AZD6482, a highly potent and selective inhibitor of

the p110β catalytic subunit of PI3K.[1][2] It functions as an ATP-competitive inhibitor, effectively

blocking the kinase activity of PI3Kβ.[3] The PI3K pathway is a critical signaling cascade that

regulates numerous cellular processes, including cell growth, proliferation, survival, and

migration. Dysregulation of this pathway is a common feature in various cancers, particularly

those with loss of the tumor suppressor PTEN.[4] By selectively targeting PI3Kβ, (Rac)-

AZD6482 offers a valuable tool for investigating the specific roles of this isoform in normal

physiology and disease, and for exploring its therapeutic potential.
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PI3K Isoform IC50 (nM) Selectivity vs. PI3Kβ

PI3Kβ 0.69 -

PI3Kδ 13.6 ~20-fold

PI3Kγ 47.8 ~70-fold

PI3Kα 136 ~200-fold

Data compiled from multiple sources.[5]

Table 2: Cellular Activity of (Rac)-AZD6482 in Various
Cell Lines

Cell Line Assay Type IC50 / EC50 Notes

U87 (Glioblastoma) Cell Viability (CCK-8)
9.061 µM (95% CI,

7.5–11)

PTEN-deficient cell

line.

U118 (Glioblastoma) Cell Viability (CCK-8)
7.989 µM (95% CI,

6.5–9.7)

PTEN-deficient cell

line, more sensitive

than U87.

RXF393 (Renal) Growth Inhibition 0.01154 µM

SW982 (Synovial) Growth Inhibition 0.03584 µM

Human Platelets Aggregation 6 nM

Washed platelet

aggregation (WPA)

assay.

Human Adipocytes
Insulin-induced

Glucose Uptake
4.4 µM

May be due to off-

target effects on

PI3Kα at higher

concentrations.

This table summarizes data from various studies. Assay conditions and endpoints may vary.
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The following diagrams illustrate the PI3Kβ signaling pathway and a general workflow for

cellular assays with (Rac)-AZD6482.

PI3Kβ Signaling Pathway and Inhibition by (Rac)-AZD6482
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Click to download full resolution via product page

Caption: PI3Kβ signaling pathway and the inhibitory action of (Rac)-AZD6482.

General Experimental Workflow for (Rac)-AZD6482 Cellular Assays

Preparation

Assay Execution

Data Analysis

1. Cell Culture
(Select appropriate cell line)

3. Seed Cells
(e.g., 96-well or 6-well plates)

2. Prepare (Rac)-AZD6482
Stock Solution (e.g., in DMSO)

4. Treat Cells with
(Rac)-AZD6482

(Include vehicle control)

5. Incubate
(Specified duration, e.g., 24-72h)

6. Perform Assay Readout
(e.g., MTT, Flow Cytometry, Imaging)

7. Analyze Data
(Calculate IC50, statistical analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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